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Compound of Interest

2-(1,5-Dimethyl-1H-pyrazol-3-
Compound Name:
YL )acetonitrile
CAS No.: 1185292-76-5
Cat. No.: B1524628
. J

In the landscape of modern synthetic and medicinal chemistry, the efficiency and novelty of a
drug discovery program are often dictated by the strategic choice of starting materials and key
intermediates. 2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile emerges as a highly valuable
scaffold, combining the privileged pyrazole core with a versatile acetonitrile functional group.
The pyrazole nucleus is a cornerstone in pharmaceutical development, renowned for its
presence in a wide array of therapeutic agents exhibiting anti-inflammatory, analgesic,
antibacterial, antifungal, and anticancer properties.[1][2][3] The strategic placement of methyl
groups at the N1 and C5 positions provides steric and electronic stability while offering a
defined vector for molecular elaboration.

This document serves as a comprehensive guide for researchers and drug development
professionals on the practical applications and experimental protocols involving 2-(1,5-
Dimethyl-1H-pyrazol-3-YL)acetonitrile. It moves beyond simple procedural lists to explain the
underlying chemical principles and rationale, empowering scientists to adapt and innovate
upon these foundational methods.

Core Attributes of the Intermediate

The utility of 2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile stems from its distinct structural
features, which can be exploited for diverse synthetic transformations.
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Property Value | Description Significance in Synthesis
Provides a compact, nitrogen-
Molecular Formula CsH11N3 ]
rich core.
Low molecular weight allows
for significant downstream
Molecular Weight 149.19 g/mol structural additions without

violating Lipinski's Rule of

Five.

Core Structure

1,5-Dimethyl-1H-pyrazole

A bio-isosterically important
and chemically stable
heterocyclic system. The
methylation pattern prevents
N-H reactivity and directs

further functionalization.

Key Functional Group

Acetonitrile (-CH2CN)

A highly versatile handle for
chemical modification. It can
be hydrolyzed to carboxylic
acids, reduced to primary
amines, or used to construct

new heterocyclic rings.

Strategic Application: Synthesis of Bioactive

Scaffolds

The primary application of this intermediate is in the construction of more complex molecules,

particularly for screening in drug discovery programs. The acetonitrile group is the primary

reaction center for building out molecular complexity.

Below is a logical workflow illustrating the central role of this intermediate in a typical drug

discovery pipeline.
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Phase 1: Intermediate Utilization

2-(1,5-Dimethyl-1H-pyrazol-3-YL)acetonitrile
(Starting Intermediate)

Key Transformation:
Nitrile Hydrolysis

2-(1,5-Dimethyl-1H-pyrazol-3-yl)acetic Acid

(Key Building Block)

~

4 Phase 2: Library Synthesis

Diverse Amine Library

(R-NH2)

 —

Amide Coupling Reactions
(Parallel Synthesis)

Library of Novel Pyrazole Amides
(Potential Drug Candidates)

Ve

Phase 3: Screeg,'ing & Analysis h

(e.g., COX-2 Inhibition Assay)

High-Throughput Screening (HTS)>

Hit Identification & SAR Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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